Cas no 89869-19-2 (10H-Phenoxaphosphine, 1-chloro-10-hydroxy-8-methyl-, 10-oxide)

10H-Phenoxaphosphine, 1-chloro-10-hydroxy-8-methyl-, 10-oxide structure
89869-19-2 structure
Product name:10H-Phenoxaphosphine, 1-chloro-10-hydroxy-8-methyl-, 10-oxide
CAS No:89869-19-2
MF:C13H10ClO3P
MW:280.643463611603
CID:586381
PubChem ID:13166071

10H-Phenoxaphosphine, 1-chloro-10-hydroxy-8-methyl-, 10-oxide Chemical and Physical Properties

Names and Identifiers

    • 10H-Phenoxaphosphine, 1-chloro-10-hydroxy-8-methyl-, 10-oxide
    • 1-chloro-10-hydroxy-8-methylphenoxaphosphinine 10-oxide
    • 89869-19-2
    • 1-Chloro-10-hydroxy-8-methyl-10H-10lambda~5~-phenoxaphosphinin-10-one
    • DTXSID00524170
    • Inchi: InChI=1S/C13H10ClO3P/c1-8-5-6-10-12(7-8)18(15,16)13-9(14)3-2-4-11(13)17-10/h2-7H,1H3,(H,15,16)
    • InChI Key: RNJHTYXHJOLUTR-UHFFFAOYSA-N
    • SMILES: CC1=CC2=C(C=C1)OC3=C(P2(=O)O)C(=CC=C3)Cl

Computed Properties

  • Exact Mass: 280.0056089g/mol
  • Monoisotopic Mass: 280.0056089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 46.5Ų

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